Cas no 42466-67-1 (Ethyl (ethoxymethylene)cyanoacetate)
Ethyl (ethoxymethylene)cyanoacetate is a versatile intermediate in organic synthesis, widely used in the preparation of heterocyclic compounds, particularly pyrimidines and pyridines. Its reactive ethoxymethylene and cyanoacetate functional groups enable efficient condensation and cyclization reactions, making it valuable in pharmaceutical and agrochemical applications. The compound offers high reactivity and selectivity, facilitating the synthesis of complex molecular frameworks with precision. Its stability under standard conditions ensures ease of handling and storage. Ethyl (ethoxymethylene)cyanoacetate is particularly useful in Knoevenagel and Michael addition reactions, contributing to streamlined synthetic routes for active pharmaceutical ingredients (APIs) and specialty chemicals.
42466-67-1 structure
Product Name:Ethyl (ethoxymethylene)cyanoacetate
CAS No:42466-67-1
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD00009136
CID:1026920
PubChem ID:1715183
Update Time:2025-06-07
Ethyl (ethoxymethylene)cyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- (E)-Ethyl 2-cyano-3-ethoxyacrylate
- 2-Cyano-3-ethoxy-acrylic acid ethyl ester
- Ethyl (ethoxymethylene)cyanoacetate
- Ethyl 2-cyano-3-ethoxyacrylate
- Ethyl 3-ethoxy-2-cyanoacrylate
- Ethyl cyano(ethoxymethylene)acetate
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester
- ethyl (2E)-2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- ethyl 2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxyacrylic Acid Ethyl Ester
- Ethyl (2E)-2-cyano-3-ethoxy-2-propenoate
- Acrylic acid, 2-cyano-3-ethoxy-, et
- Ethyl ethoxymethylenecyanoacetate
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester
- KTMGNAIGXY
- EINECS 202-299-5
- UNII-53706319OM
- Ethyl 2-cyano-3-ethoxyacrylate, purum, >=97.0% (GC)
- ethyl (e)-2-cyano-3-ethoxyacrylate
- A872883
- AKOS025149119
- 0F33W9H92I
- BP-12003
- EN300-17069
- BCP26701
- AKOS000120675
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (E)-
- MFCD00009136
- 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester
- 34-45-7
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester (6CI,7CI,8CI); 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester; 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- D70133
- A15025
- SR-01000944753-1
- NSC 27797
- ethyl (E)-2-cyano-3-ethoxy-2-propenoate
- Q27261074
- 42466-67-1
- EN300-309098
- F0001-2258
- 94-05-3
- LS-13436
- ethyl 2-cyano-3-ethoxy-2-propenoate
- GS-4101
- InChI=1/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6
- (E)-ethyl2-cyano-3-ethoxyacrylate
- Ethyl 2-cyano-3-ethoxyacrylate, 98%
- SR-01000944753
- Ethyl(ethoxymethylene)cyanoacetate
- AI3-23778
- Ethyl 2-(Ethoxymethylene)-2-cyanoacetate
- UNII-0F33W9H92I
- W-100217
- ethyl (E)-2-cyano-3-ethoxyprop-2-enoate
- Ethyl 2-cyano-3-ethoxyacrylate, (2E)-
- CS-D1211
- EC 202-299-5
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (2E)-
- E0341
- DB-362282
- D70566
- Z56871461
- Ethyl .alpha.-(ethoxymethylene)-.alpha.-cyanoacetate
- Ethyl(ethoxymethylene)cyanoacetate,98%
- 53706319OM
- (2E)-ethyl 2-cyano-3-ethoxyacrylate
-
- MDL: MFCD00009136
- Inchi: 1S/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6+
- InChI Key: KTMGNAIGXYODKQ-VOTSOKGWSA-N
- SMILES: O(C(/C(/C#N)=C/OCC)=O)CC
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3
- XLogP3: 1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 305.1±0.0 °C at 760 mmHg
- Flash Point: 123.8±8.4 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Ethyl (ethoxymethylene)cyanoacetate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C(BD211706)
Ethyl (ethoxymethylene)cyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE093-200mg |
Ethyl (ethoxymethylene)cyanoacetate |
42466-67-1 | 95+% | 200mg |
91CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE093-1g |
Ethyl (ethoxymethylene)cyanoacetate |
42466-67-1 | 95+% | 1g |
265CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE093-5g |
Ethyl (ethoxymethylene)cyanoacetate |
42466-67-1 | 99+% | 5g |
136.0CNY | 2021-07-14 | |
| TRC | E926683-50mg |
Ethyl 2-Cyano-3-ethoxyacrylate |
42466-67-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E926683-100mg |
Ethyl 2-Cyano-3-ethoxyacrylate |
42466-67-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E926683-500mg |
Ethyl 2-Cyano-3-ethoxyacrylate |
42466-67-1 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E844693-5g |
(E)-Ethyl 2-cyano-3-ethoxyacrylate |
42466-67-1 | 95% | 5g |
218.00 | 2021-05-17 | |
| abcr | AB527883-1 g |
(E)-Ethyl 2-cyano-3-ethoxyacrylate; . |
42466-67-1 | 1g |
€59.00 | 2021-09-16 | ||
| abcr | AB527883-5 g |
(E)-Ethyl 2-cyano-3-ethoxyacrylate; . |
42466-67-1 | 5g |
€73.20 | 2021-09-16 | ||
| abcr | AB527883-10 g |
(E)-Ethyl 2-cyano-3-ethoxyacrylate; . |
42466-67-1 | 10g |
€88.70 | 2021-09-16 |
Ethyl (ethoxymethylene)cyanoacetate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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